Cas no 2680770-85-6 (2-{(tert-butoxy)carbonyl({4-(difluoromethyl)sulfanylphenyl})amino}benzoic acid)

• Product Name: 2-{(tert-butoxy)carbonyl({4-(difluoromethyl)sulfanylphenyl})amino}benzoic acid
• CAS No: 2680770-85-6
• MF: C₁₉H₁₉F₂NO₄S
• MW: 395.420271158218
• CID: 5623815
• PubChem ID: 165921968
• Update Time: 2025-07-23

2-{(tert-butoxy)carbonyl({4-(difluoromethyl)sulfanylphenyl})amino}benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2680770-85-6
• 2-{[(tert-butoxy)carbonyl]({4-[(difluoromethyl)sulfanyl]phenyl})amino}benzoic acid
• EN300-28302977
• 2-{(tert-butoxy)carbonyl({4-(difluoromethyl)sulfanylphenyl})amino}benzoic acid

• Inchi： 1S/C19H19F2NO4S/c1-19(2,3)26-18(25)22(15-7-5-4-6-14(15)16(23)24)12-8-10-13(11-9-12)27-17(20)21/h4-11,17H,1-3H3,(H,23,24)
• InChI Key： UZESXBQMVZEATE-UHFFFAOYSA-N
• SMILES： S(C(F)F)C1C=CC(=CC=1)N(C(=O)OC(C)(C)C)C1C=CC=CC=1C(=O)O

Computed Properties

• Exact Mass: 395.10028559g/mol
• Monoisotopic Mass: 395.10028559g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 518
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 92.1Ų

Additional information on 2-{(tert-butoxy)carbonyl({4-(difluoromethyl)sulfanylphenyl})amino}benzoic acid

Introduction to 2-{(tert-butoxy)carbonyl({4-(difluoromethyl)sulfanylphenyl})amino}benzoic acid (CAS No. 2680770-85-6)

2-{(tert-butoxy)carbonyl({4-(difluoromethyl)sulfanylphenyl})amino}benzoic acid, identified by its CAS number 2680770-85-6, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by its dual functionality, featuring both a benzoic acid moiety and an amide linkage with a highly substituted aromatic ring. The presence of a tert-butoxy carbonyl group and a 4-(difluoromethyl)sulfanylphenyl moiety imparts unique chemical properties that make it a promising candidate for further exploration in drug discovery and development.

The structural features of this compound are meticulously designed to enhance its biological activity. The benzoic acid backbone is well-known for its role in various pharmacological applications, while the amide bond introduces a site for further derivatization, allowing for the creation of more complex molecular architectures. The tert-butoxy carbonyl group serves as a protecting group, which is commonly employed in peptide synthesis and other organic transformations to prevent unwanted side reactions. This protective feature ensures that the compound can be handled and manipulated under controlled conditions, facilitating its integration into more intricate synthetic pathways.

The 4-(difluoromethyl)sulfanylphenyl substituent is particularly noteworthy, as it introduces both electronic and steric effects that can modulate the compound's interaction with biological targets. Difluoromethyl groups are frequently incorporated into drug molecules due to their ability to enhance metabolic stability and binding affinity. Additionally, the sulfanyl group contributes to hydrophilicity, which can improve solubility and bioavailability. These combined features make this compound an attractive scaffold for developing novel therapeutic agents.

In recent years, there has been growing interest in the development of small-molecule inhibitors targeting various enzymatic pathways involved in cancer, inflammation, and infectious diseases. The benzoic acid derivative described here has shown potential in preliminary studies as an inhibitor of certain proteases and kinases. Specifically, its structure resembles known inhibitors that target enzymes such as cyclooxygenase (COX) and matrix metalloproteinases (MMPs), which play crucial roles in pain signaling and tissue degradation, respectively.

One of the most compelling aspects of this compound is its versatility in medicinal chemistry. The presence of multiple functional groups allows for easy modification through various synthetic strategies, enabling researchers to fine-tune its pharmacological properties. For instance, the tert-butoxy carbonyl group can be selectively removed under acidic conditions to reveal the underlying amine functionality, which can then be further functionalized with other pharmacophores. This flexibility makes it an ideal candidate for structure-activity relationship (SAR) studies aimed at optimizing potency and selectivity.

Recent advancements in computational chemistry have also facilitated the exploration of this compound's biological potential. Molecular docking simulations have been employed to predict its binding interactions with target proteins, providing valuable insights into its mechanism of action. These studies suggest that it may interact with specific residues within active sites of enzymes or receptors, leading to inhibitory effects that could translate into therapeutic benefits.

The synthesis of 2-{(tert-butoxy)carbonyl({4-(difluoromethyl)sulfanylphenyl})amino}benzoic acid involves multi-step organic transformations that highlight the ingenuity of modern synthetic methodologies. Key steps include the formation of the amide bond between the benzoic acid derivative and the amino group of the sulfanylphenyl moiety, followed by protection-deprotection strategies to ensure regioselectivity. The introduction of the difluoromethyl group typically requires specialized reagents or catalytic systems to achieve high yields and purity.

In conclusion, 2-{(tert-butoxy)carbonyl({4-(difluoromethyl)sulfanylphenyl})amino}benzoic acid (CAS No. 2680770-85-6) represents a significant advancement in pharmaceutical chemistry due to its complex structure and multifaceted biological potential. Its unique combination of functional groups makes it a versatile tool for drug discovery, offering opportunities for further development into novel therapeutic agents. As research in this field continues to progress, compounds like this one will play an increasingly important role in addressing unmet medical needs.